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Compound of Interest
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Cat. No.: B047229

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl disulfide (DEDS), with the CAS registry number 110-81-6, is an organosulfur
compound characterized by a disulfide bond linking two ethyl groups. This colorless to pale
yellow liquid, known for its strong, garlic-like odor, is a versatile chemical with applications
spanning various industrial and research sectors. It serves as a key intermediate in the
synthesis of other organosulfur compounds, finds use in the petrochemical industry, and is
employed as a flavoring agent in the food industry.[1][2] For researchers and drug development
professionals, understanding the physicochemical properties, synthesis, and analytical
methodologies of diethyl disulfide is crucial for its effective application and for exploring its
potential biological activities. This guide provides an in-depth overview of diethyl disulfide,
including its chemical and physical properties, detailed experimental protocols for its synthesis
and analysis, and a discussion of its known applications and safety considerations.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of diethyl disulfide is
fundamental for its handling, application in experimental settings, and for the development of
analytical methods. These properties are summarized in the tables below.

General and Physical Properties
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Property Value Reference(s)

CAS Number 110-81-6 [1112][3]

Molecular Formula CaH10S2 [1][2]

Molecular Weight 122.25 g/mol [11[2]

Appearance Colorless to pale yellow liquid [11[3]

Odor Strong, sulfurous, garlic-like [1][3]

Density 0.993 g/mL at 25 °C [3114]

Boiling Point 151-153 °C [3]

Melting Point -101.5°C [5][6]

Flash Point 40 °C (104 °F) - closed cup [718]

Vapor Pressure 5.7 hPa at 25 °C [5]

Refractive Index (n20/D) 1.506 [3]

Water Solubility Slightly soluble [8]
Spectral Data

Spectral Data Type Key Characteristics Reference(s)

1H NMR (CDCls, 90 MHz)

o (ppm): 1.32 (t, 6H), 2.67 (q,
4H)

[5]

13C NMR (CDCls, 25.16 MHz)

o (ppm): 14.49, 32.90

[5]

Mass Spectrum (m/z)

122 (M+), 94, 66, 61, 47, 45,
29

[5]

Safety and Hazard Information
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Hazard GHS Hazard Precautionary
e . . Reference(s)
Classification Pictograms Statements Statements
H226: P210, P233,
Flammable o
T GHSO02 (Flame) Flammable liquid  P240, P241, [9][10]
iqui
q and vapor pP242, P243
GHSO07 P264, P280,
) o ) H315: Causes
Skin Irritation (Exclamation o P302+P352, [9][10]
skin irritation
Mark) P332+P313
GHSO07 H319: Causes P264, P280,
Eye Irritation (Exclamation serious eye P305+P351+P33  [9][10]
Mark) irritation 8, P337+P313
Specific Target P261, P271,
o GHSO07 H335: May
Organ Toxicity ) ] P304+P340,
] (Exclamation cause respiratory [9][10]
(Single o P312,
Mark) irritation
Exposure) P403+P233
H411: Toxic to
Hazardous to the o )
) GHS09 aquatic life with pP273, P391,
Aquatic ) ) [8][10]
) (Environment) long lasting P501
Environment
effects

Experimental Protocols

Detailed and reproducible experimental protocols are essential for researchers. This section

provides methodologies for the synthesis and analytical determination of diethyl disulfide.

Synthesis of Diethyl Disulfide via Oxidation of

Ethanethiol

This protocol describes a common laboratory-scale synthesis of diethyl disulfide by the

oxidation of ethanethiol.

Materials:

o Ethanethiol (C2HsSH)
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 lodine (I2)

e Sodium thiosulfate (Na2S203) solution (10% w/v)
o Diethyl ether

e Anhydrous magnesium sulfate (MgSQOa)

e Sodium bicarbonate (NaHCO3) solution (5% w/v)
e Brine (saturated NaCl solution)

e Round-bottom flask

e Dropping funnel

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
ethanethiol (1 equivalent) in diethyl ether.

e Cool the flask in an ice bath.
e Prepare a solution of iodine (0.5 equivalents) in diethyl ether.

e Add the iodine solution dropwise to the stirred ethanethiol solution over 30 minutes. The
reaction is exothermic, and the color of the iodine will fade as it is consumed.

 After the addition is complete, allow the reaction mixture to stir at room temperature for an
additional hour.

o Transfer the reaction mixture to a separatory funnel and wash sequentially with 10% sodium
thiosulfate solution (to remove unreacted iodine), 5% sodium bicarbonate solution, and brine.
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» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the diethyl ether under reduced pressure using a rotary
evaporator.

e The resulting crude diethyl disulfide can be purified by distillation.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

This protocol outlines a general method for the qualitative and quantitative analysis of diethyl
disulfide using GC-MS.

Instrumentation and Materials:
e Gas chromatograph coupled to a mass spectrometer (GC-MS)

o Capillary column suitable for sulfur compounds (e.g., DB-5ms, HP-5ms, or a sulfur-specific
column)

e Helium (carrier gas)

o Diethyl disulfide standard

e Solvent (e.g., dichloromethane or hexane)
e Microsyringe

GC-MS Parameters (Example):

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 20:1 ratio)

Injection Volume: 1 pL

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
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e Oven Temperature Program:

o Initial temperature: 50 °C, hold for 2 minutes

o Ramp: 10 °C/min to 200 °C

o Hold at 200 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

lon Source Temperature: 230 °C

lonization Mode: Electron lonization (EIl) at 70 eV

Scan Range: m/z 35-300
Procedure:

o Standard Preparation: Prepare a stock solution of diethyl disulfide in the chosen solvent.
Create a series of calibration standards by serial dilution of the stock solution.

o Sample Preparation: Dilute the sample containing diethyl disulfide in the same solvent to a
concentration within the calibration range. If the sample matrix is complex, a sample cleanup
or extraction step (e.g., solid-phase microextraction) may be necessary.

e Analysis: Inject the prepared standards and samples into the GC-MS system.

o Data Analysis: Identify diethyl disulfide in the chromatogram based on its retention time
and mass spectrum (characteristic ions: m/z 122, 94, 66, 61, 45, 29). Quantify the amount of
diethyl disulfide in the samples by comparing the peak area to the calibration curve
generated from the standards.

Visualized Workflows and Pathways

While specific signaling pathways involving diethyl disulfide are not well-documented in
publicly available literature, its synthesis, chemical reactions, and analytical workflows can be
effectively visualized.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b047229?utm_src=pdf-body
https://www.benchchem.com/product/b047229?utm_src=pdf-body
https://www.benchchem.com/product/b047229?utm_src=pdf-body
https://www.benchchem.com/product/b047229?utm_src=pdf-body
https://www.benchchem.com/product/b047229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synthesis of Diethyl Disulfide from Ethanethiol

Reaction Setup
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Click to download full resolution via product page

Figure 1. Experimental workflow for the synthesis of diethyl disulfide.

Reduction of Diethyl Disulfide to Ethanethiol

A key reaction of disulfides is their reduction back to the corresponding thiols. This is a
fundamental process in organosulfur chemistry and is relevant to the potential biological activity
of disulfides, which can interact with biological thiols like glutathione.

Diethyl Disulfide Reducing Agent
(Cz2Hs5-S-S-C2H5s) (e.g., NaBH4, DTT)

Reduction
Reaction

Ethanethiol (2 eq.)
(2 x C2Hs-SH)

Click to download full resolution via product page

Figure 2. Logical relationship in the reduction of diethyl disulfide.
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Analytical Workflow for Diethyl Disulfide Quantification
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Figure 3. Workflow for the analysis of diethyl disulfide by GC-MS.

Applications in Research and Drug Development

Diethyl disulfide serves multiple roles in industrial and research settings:

e Chemical Intermediate: It is a precursor for the synthesis of various organosulfur
compounds.[1] In agriculture, it can be a starting material for certain pesticides.[2][11]

¢ Petrochemical Industry: It is used to minimize coke formation during naphtha steam
cracking.[2]

o Flavor and Fragrance: Diethyl disulfide is used as a flavoring agent to impart garlic, onion,
and roasted meat notes to food products.[1]

o Diagnostic Reagents: Its chemical properties are utilized in the formulation of some
diagnostic kits.[12]

o Research Applications: In a research context, diethyl disulfide can be used to study the role
of disulfide bonds in biological systems. For instance, it can interact with protein thiols,
potentially altering protein function, which is a mechanism of interest in studying certain
diseases.[13] While not as extensively studied as other disulfides like diallyl disulfide from
garlic, its ability to undergo thiol-disulfide exchange reactions makes it a tool for investigating
redox signaling and oxidative stress.

Conclusion

Diethyl disulfide is a significant organosulfur compound with well-defined physicochemical
properties and a range of applications. For researchers, scientists, and professionals in drug
development, a comprehensive understanding of its synthesis, analysis, and chemical reactivity
is essential. The protocols and data presented in this guide offer a solid foundation for working
with this versatile chemical. Future research may further elucidate its biological activities and
expand its applications in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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